Cas no 1362243-52-4 (2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol)

• Product Name: 2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol
• CAS No: 1362243-52-4
• MF: C₁₇H₂₇BO₃
• MW: 290.205485582352
• CID: 3040914
• PubChem ID: 118705118
• Update Time: 2025-06-12

2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol
• AK198851
• DS-9946
• DB-150148
• C17H27BO3
• 1362243-52-4
• CS-0161399
• 2-methyl-4-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butan-2-ol
• C72456
• AKOS026674044

• Inchi： 1S/C17H27BO3/c1-15(2,19)12-11-13-9-7-8-10-14(13)18-20-16(3,4)17(5,6)21-18/h7-10,19H,11-12H2,1-6H3
• InChI Key： BPRQXMVQOCPQHD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2CCC(C)(C)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.2053249g/mol
• Monoisotopic Mass: 290.2053249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Additional information on 2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol

Recent Advances in the Study of 2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol (CAS: 1362243-52-4)

The compound 2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol (CAS: 1362243-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including proteasome inhibitors and other therapeutic agents targeting various diseases.

Recent studies have focused on the synthetic pathways and optimization of this compound to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of 2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol, which significantly reduces the use of hazardous reagents and improves scalability. This advancement is expected to facilitate its broader application in pharmaceutical research.

In addition to synthetic improvements, the biological activity of this compound has been explored in several preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a precursor in the development of boron-containing drugs, which are known for their unique binding properties and therapeutic potential. The study highlighted its role in the inhibition of specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases.

Another area of interest is the compound's utility in positron emission tomography (PET) imaging. A 2022 study in the Journal of Nuclear Medicine investigated its incorporation into radiolabeled probes for detecting tumor-associated biomarkers. The results indicated high specificity and binding affinity, making it a promising candidate for diagnostic applications in oncology.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. Ongoing studies are exploring structural modifications to overcome these limitations while retaining its beneficial properties.

In conclusion, 2-Methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-2-ol (CAS: 1362243-52-4) represents a versatile and valuable tool in medicinal chemistry. Its applications span from drug synthesis to diagnostic imaging, underscoring its importance in advancing both therapeutic and diagnostic technologies. Continued research and development are essential to fully realize its potential in addressing unmet medical needs.